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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B3432571 Get Quote

Introduction

Dibenzyltoluene (DBT), a high-temperature synthetic thermal oil, is a significant fluid in the field

of stationary power generation. While the specific isomer 2,3-dibenzyltoluene is a component

of commercial DBT mixtures, the industry typically refers to the isomeric mixture as a whole.[1]

DBT's excellent thermal stability and favorable physical properties make it suitable for two

primary applications in this sector: as a heat transfer fluid (HTF) in systems like Concentrated

Solar Power (CSP) and as a Liquid Organic Hydrogen Carrier (LOHC) for chemical energy

storage.[2][3] In its LOHC application, DBT can store hydrogen in a stable, liquid form, which

can be released on demand to power fuel cells.[4]

Data Presentation: Physicochemical Properties of
Dibenzyltoluene
The following table summarizes the key quantitative properties of Dibenzyltoluene (DBT) and

its hydrogenated/dehydrogenated forms, which are critical for its application in power

generation.
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Property Value
Application
Relevance

Source

General Properties

(as Heat Transfer

Fluid)

Chemical Name
Dibenzyltoluene

(Isomeric Mixture)
- [5]

Common Trade Name Marlotherm SH - [2]

Optimal Operating

Range

182°C to 350°C

(360°F to 662°F)

Defines the effective

temperature window

for heat transfer

operations.

[6]

Boiling Point ~390°C (734°F)

High boiling point

prevents vaporization

at operating

temperatures.

[1]

Pumpability Limit Approx. -35°C (-31°F)

Determines the lowest

temperature at which

the fluid can be

pumped.

[6]

Flash Point 160°C (320°F)

Important for safety

assessments during

handling and

operation.

[6]

Thermal Stability

Minimal impurity

generation (<0.01%)

at 270°C

High stability ensures

long fluid life and

minimal system

fouling.

[4]

LOHC Specific

Properties

Hydrogen Storage

Capacity

6.2 wt.% High gravimetric

density for efficient

[4]
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hydrogen storage.

Dehydrogenation

Temperature
250°C to 320°C

The temperature

required to release

stored hydrogen.

[7]

Vapor Pressure (at

40°C)

0.07 Pa

(Dehydrogenated: H0-

DBT) / 0.04 Pa

(Hydrogenated: H18-

DBT)

Low vapor pressure

enhances safety and

simplifies handling.

[7]

Application 1: Heat Transfer Fluid in Concentrated
Solar Power (CSP)
In stationary power generation, particularly in parabolic trough CSP plants, DBT serves as a

heat transfer fluid.[3] Mirrors focus sunlight onto receiver tubes, heating the DBT flowing within

them to temperatures as high as 350°C.[5][6] This hot thermal oil is then pumped to a heat

exchanger, where it generates high-pressure steam.[3] The steam drives a conventional turbine

to produce electricity.[3] The cooled DBT is then recirculated back to the solar field to be

reheated, completing the cycle.
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Workflow of a CSP plant using Dibenzyltoluene as a heat transfer fluid.

Experimental Protocol: Performance Evaluation of DBT
in a Simulated Solar Loop
This protocol outlines a method for assessing the thermal performance and stability of

Dibenzyltoluene in a laboratory-scale closed-loop system simulating a CSP application.

1. Objective: To evaluate the heat transfer efficiency and thermal degradation of DBT under

controlled, high-temperature flow conditions.

2. Materials and Equipment:

Dibenzyltoluene (e.g., Marlotherm SH)

High-temperature closed-loop circulation system with a variable-speed pump

Electric heater capable of reaching 350°C
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Heat exchanger (liquid-to-air or liquid-to-liquid)

Calibrated thermocouples and pressure sensors

Flow meter

Inert gas supply (Nitrogen) for system purging and expansion tank blanketing

Gas chromatograph (GC) for fluid degradation analysis

Viscometer

3. Procedure:

System Preparation: Purge the entire circulation loop with nitrogen to remove oxygen and

prevent oxidation of the fluid at high temperatures.

Fluid Charging: Fill the loop with a known volume of fresh DBT.

Initial Analysis: Take a baseline sample of the DBT and analyze its viscosity and composition

using a viscometer and GC.

System Startup: Pressurize the system slightly with nitrogen in the expansion tank. Begin

circulating the DBT at a predetermined flow rate.

Heating Phase: Activate the electric heater and gradually increase the fluid temperature to

the target operating point (e.g., 350°C).[6] Monitor system pressure throughout.

Steady-State Operation: Maintain the target temperature and flow rate for an extended

period (e.g., 100 hours) to simulate operational stress. Record temperature readings at the

heater outlet and heat exchanger inlet/outlet to calculate heat transfer efficiency.

Sampling: Periodically (e.g., every 24 hours), carefully extract small samples of the hot fluid

for analysis.

Degradation Analysis: Cool the samples and analyze them for changes in viscosity and

chemical composition. Use GC to identify and quantify the formation of low-boiling ("lights")

and high-boiling ("heavies") degradation products.
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Data Interpretation: Compare the heat transfer performance and fluid degradation rate over

time against the baseline to determine the fluid's stability and suitability for the application.

Application 2: Liquid Organic Hydrogen Carrier
(LOHC) for Power Generation
DBT is a promising LOHC for stationary power generation due to its high hydrogen storage

capacity (6.2% by weight) and excellent thermal stability.[4] The process involves two main

stages:

Hydrogenation (Charging): In a catalytic reaction, DBT (H0-DBT) is combined with hydrogen

under pressure, forming perhydro-dibenzyltoluene (H18-DBT), the fully hydrogenated and

energy-rich form. This liquid is stable and can be safely stored and transported at ambient

conditions.

Dehydrogenation (Discharging): When power is needed, the H18-DBT is passed through a

catalytic reactor heated to 250-320°C.[7] This process releases high-purity hydrogen, which

can then be used to power a fuel cell, generating electricity. The dehydrogenated DBT is

recovered and can be reused in subsequent hydrogenation cycles.
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The LOHC cycle using Dibenzyltoluene for hydrogen storage and power generation.

Experimental Protocol: Catalytic Dehydrogenation of
H18-DBT for Hydrogen Release
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This protocol describes a general procedure for the dehydrogenation of perhydro-

dibenzyltoluene (H18-DBT) in a continuous flow reactor to produce hydrogen.

1. Objective: To measure the rate and purity of hydrogen released from H18-DBT over a

catalyst at a specified temperature.

2. Materials and Equipment:

Perhydro-dibenzyltoluene (H18-DBT)

Packed-bed continuous flow reactor

High-temperature tube furnace

Dehydrogenation catalyst (e.g., Platinum or Palladium on an alumina support)[4]

High-pressure liquid pump (e.g., HPLC pump) for feeding H18-DBT

Back pressure regulator to control system pressure

Gas-liquid separator

Mass flow controller and meter for released hydrogen

Gas chromatograph (GC) with a thermal conductivity detector (TCD) for hydrogen purity

analysis

3. Procedure:

Catalyst Packing: Load a known mass of the catalyst into the reactor tube, securing it with

quartz wool plugs.

System Assembly: Assemble the reactor within the tube furnace and connect the liquid feed

system, back pressure regulator, and gas-liquid separator.

Catalyst Activation (if required): Heat the catalyst under a flow of hydrogen or inert gas as

per the manufacturer's instructions to ensure optimal activity.
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System Purge: Purge the entire system with an inert gas (e.g., Argon or Nitrogen) to remove

air.

Dehydrogenation Reaction: a. Heat the reactor to the desired dehydrogenation temperature

(e.g., 290°C).[4] b. Set the back pressure regulator to the target pressure. c. Start pumping

H18-DBT through the reactor at a defined flow rate (Weight Hourly Space Velocity - WHSV).

Product Collection and Analysis: a. The reactor effluent (a mix of gaseous hydrogen and

liquid LOHC) enters the gas-liquid separator. b. The liquid (partially dehydrogenated DBT) is

collected for later analysis (e.g., by refractive index or GC) to determine the degree of

dehydrogenation. c. The released gas (primarily hydrogen) is routed through the mass flow

meter to measure the production rate.

Purity Measurement: Periodically, direct a sample of the released gas to the GC-TCD to

analyze its purity.

Steady-State Data: Once the system reaches a steady state (stable temperature, pressure,

and hydrogen flow), record all data for a set period to ensure reproducibility.

System Shutdown: Stop the liquid feed pump, cool the reactor under an inert gas flow, and

safely depressurize the system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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